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Cat. No.: B014510 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the proper disposal of p-

Aminophenyl beta-D-Lactopyranoside (PAPBL), a biochemical reagent utilized in glycobiology

research.[1] While a comprehensive Safety Data Sheet (SDS) with specific disposal

instructions for PAPBL is not readily available in public resources, this document outlines a

safe disposal workflow based on the limited available product information and general

principles of laboratory chemical waste management.

Important Note on "PAPBL": The acronym "PAPBL" has been associated with "p-Aminophenyl

beta-D-Lactopyranoside" in chemical supplier databases. It is crucial to confirm the identity of

your specific compound, ideally by referencing its CAS number (17691-02-0), before

proceeding with any disposal protocol.

Chemical and Safety Data Overview
Based on available information for p-Aminophenyl beta-D-Lactopyranoside and structurally

similar compounds, a general safety profile can be summarized. A Safety Data Sheet for the

related compound 4-Aminophenyl-beta-D-galactopyranoside indicates that it is not classified as

a hazardous substance. However, another similar compound, p-Aminophenyl 1-thio-β-D-

galactopyranoside, is classified as a combustible solid. Given the lack of a complete SDS for

PAPBL, it is prudent to handle it with care, assuming it may be a combustible solid and an

irritant.
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Property Information Source

Chemical Name
p-Aminophenyl beta-D-

Lactopyranoside
Internal Analysis

CAS Number 17691-02-0 [2]

Molecular Formula C18H27NO11 [2]

Appearance
White to off-white crystalline

powder
[3]

Known Hazards

Data not available for specific

pictograms, signal words, or

hazard statements. Assumed

to be a combustible solid

based on similar compounds.

[4]

Storage
Store dry at -20°C. Protect

from light.
[5]

Experimental Protocols: General Chemical Waste
Disposal
The following methodologies are derived from established laboratory safety protocols for the

disposal of non-hazardous or minimally hazardous solid chemical waste. These steps are

critical for ensuring the safety of laboratory personnel and compliance with environmental

regulations.

1. Waste Identification and Segregation:

Treat all chemical waste as hazardous until confirmed otherwise.[6]

Do not mix PAPBL waste with other chemical waste streams, especially incompatible

materials like strong acids or bases, to prevent unforeseen reactions.[7][8]

Segregate solid PAPBL waste from liquid waste.

2. Personal Protective Equipment (PPE):
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Always wear appropriate PPE when handling chemical waste. This includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

3. Container Selection and Labeling:

Collect solid PAPBL waste in a designated, leak-proof container with a secure lid.[2] The

container must be chemically compatible with the waste.

The container must be clearly labeled as "Hazardous Waste" (or as determined by your

institution's policy).[9]

The label must include:

The full chemical name: "p-Aminophenyl beta-D-Lactopyranoside" (do not use

abbreviations).[9]

The CAS number: "17691-02-0".

The date when the waste was first added to the container.

The name and contact information of the principal investigator or responsible person.[9]

Any known hazard warnings (e.g., "Combustible Solid").

4. Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.[8]

Keep the container closed except when adding waste.

Ensure the storage area is away from sources of ignition and incompatible chemicals.

5. Final Disposal:
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Once the waste container is full (do not overfill), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all institutional and local regulations for the final disposal of chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PAPBL.
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Caption: A workflow diagram for the proper disposal of PAPBL.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

management of PAPBL waste, fostering a culture of safety and environmental stewardship.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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